Cas no 1806490-97-0 (3-Methoxy-5-methyl-4-phenylpyridine)

• Product Name: 3-Methoxy-5-methyl-4-phenylpyridine
• CAS No: 1806490-97-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4908016
• Update Time: 2025-06-09

3-Methoxy-5-methyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-4-phenylpyridine

• Inchi： 1S/C13H13NO/c1-10-8-14-9-12(15-2)13(10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： BTTOSGGBVSHZBM-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Methoxy-5-methyl-4-phenylpyridine

Introduction to 3-Methoxy-5-methyl-4-phenylpyridine (CAS No. 1806490-97-0)

3-Methoxy-5-methyl-4-phenylpyridine (CAS No. 1806490-97-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its pyridine core, which is substituted with a methoxy group at the 3-position, a methyl group at the 5-position, and a phenyl group at the 4-position. The combination of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

The molecular formula of 3-Methoxy-5-methyl-4-phenylpyridine is C₁₂H₁₃N₁O, and its molecular weight is approximately 187.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and aromatic substitution reactions. The precise synthetic route can vary depending on the specific requirements of the application, but common methods involve the use of palladium-catalyzed cross-coupling reactions or electrophilic aromatic substitution.

In terms of physical properties, 3-Methoxy-5-methyl-4-phenylpyridine is a colorless to pale yellow liquid at room temperature. It has a characteristic pyridine-like odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The biological activity of 3-Methoxy-5-methyl-4-phenylpyridine has been the subject of several recent studies. Research has shown that this compound possesses moderate anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These properties make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In the pharmaceutical industry, 3-Methoxy-5-methyl-4-phenylpyridine is being explored as a potential lead compound for the synthesis of more potent and selective drugs. Its pyridine core provides a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can enhance the pharmacological profile of the final product. For example, recent studies have demonstrated that derivatives of 3-Methoxy-5-methyl-4-phenylpyridine can exhibit enhanced potency against specific targets such as protein kinases and ion channels.

Beyond its pharmaceutical applications, 3-Methoxy-5-methyl-4-phenylpyridine has also found use in materials science. The compound's unique electronic properties make it suitable for the development of functional materials such as conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, including organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In conclusion, 3-Methoxy-5-methyl-4-phenylpyridine (CAS No. 1806490-97-0) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and material properties, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.